10,15-Dioxa-7-azonia-3-silaheptadecan-17-aminium, 11,14-dioxo-N-(3-(dimethylethylsilyl)propyl)-N,N,3,3,7,7-hexamethyl-, diiodide

• CAS No.: 95521-09-8
• Molecular Formula: C26H58I2N2O4Si2
• Molecular Weight: 772.7 g/mol
• IUPAC Name: 3-[ethyl(dimethyl)silyl]propyl-[2-[4-[2-[3-[ethyl(dimethyl)silyl]propyl-dimethylazaniumyl]ethoxy]-4-oxobutanoyl]oxyethyl]-dimethylazanium;diiodide
• InChI: InChI=1S/C26H58N2O4Si2.2HI/c1-11-33(7,8)23-13-17-27(3,4)19-21-31-25(29)15-16-26(30)32-22-20-28(5,6)18-14-24-34(9,10)12-2;;/h11-24H2,1-10H3;2*1H/q+2;;/p-2
• InChI Key: UAALTNNTKVKKNY-UHFFFAOYSA-L
• Canonical SMILES: CC[Si](C)(C)CCC[N+](C)(C)CCOC(=O)CCC(=O)OCC[N+](C)(C)CCC[Si](C)(C)CC.[I-].[I-]

Description

10,15-Dioxa-7-azonia-3-silaheptadecan-17-aminium, 11,14-dioxo-N-(3-(dimethylethylsilyl)propyl)-N,N,3,3,7,7-hexamethyl-, diiodide is a complex organic compound with a unique structure that includes oxygen, nitrogen, silicon, and iodine atoms. This compound is known for its diverse applications in various scientific fields, including chemistry, biology, and medicine.

Preparation Methods

Synthetic Routes and Reaction Conditions

The reaction conditions typically involve controlled temperatures, specific solvents, and catalysts to ensure the desired product is obtained with high purity and yield .

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using automated reactors and continuous flow processes. These methods ensure consistent quality and efficiency in producing the compound for various applications .

Chemical Reactions Analysis

Types of Reactions

10,15-Dioxa-7-azonia-3-silaheptadecan-17-aminium, 11,14-dioxo-N-(3-(dimethylethylsilyl)propyl)-N,N,3,3,7,7-hexamethyl-, diiodide undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized to form various oxidation products.

Reduction: Reduction reactions can lead to the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions where functional groups are replaced by other groups.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature and solvent choice, are carefully controlled to achieve the desired outcomes .

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield oxygenated derivatives, while reduction can produce simpler, reduced forms of the compound .

Scientific Research Applications

10,15-Dioxa-7-azonia-3-silaheptadecan-17-aminium, 11,14-dioxo-N-(3-(dimethylethylsilyl)propyl)-N,N,3,3,7,7-hexamethyl-, diiodide has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic properties and use in drug development.

Industry: Utilized in the production of specialized materials and compounds.

Mechanism of Action

The mechanism of action of 10,15-Dioxa-7-azonia-3-silaheptadecan-17-aminium, 11,14-dioxo-N-(3-(dimethylethylsilyl)propyl)-N,N,3,3,7,7-hexamethyl-, diiodide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact pathways and targets depend on the specific application and context of use .

Comparison with Similar Compounds

Similar Compounds

• 10,15-Dioxa-7-azonia-3-silaheptadecan-17-aminium, 3,3-diethyl-N,N,7,7-tetramethyl-11,14-dioxo-N-[3-(triethylsilyl)propyl]-, diiodide
• N-(3,3-diethyl-7,7-dimethyl-11,14-dioxo-10,15-dioxa-7-azonia-3-silaheptadecan-17-yl)-N,N-dimethyl-3-(triethylsilyl)propan-1-aminium diiodide

Uniqueness

What sets 10,15-Dioxa-7-azonia-3-silaheptadecan-17-aminium, 11,14-dioxo-N-(3-(dimethylethylsilyl)propyl)-N,N,3,3,7,7-hexamethyl-, diiodide apart from similar compounds is its specific molecular structure and the presence of unique functional groups.